Cas no 2680835-88-3 (1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo1,5-apyrimidine-3-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo1,5-apyrimidine-3-carboxylic acid
• CAS No: 2680835-88-3
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 5651375
• PubChem ID: 165938388
• Update Time: 2025-10-28

1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680835-88-3
• EN300-28280829
• 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo[1,5-a]pyrimidine-3-carboxylic acid
• 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo1,5-apyrimidine-3-carboxylic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)8(18)15-3-5(7(16)17)2-14-4-13-1-6(14)15/h1-2,4H,3H2,(H,16,17)
• InChI Key： MUDWCUPIFBOTAF-UHFFFAOYSA-N
• SMILES： FC(C(N1C2=CN=CN2C=C(C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 261.03612555g/mol
• Monoisotopic Mass: 261.03612555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo1,5-apyrimidine-3-carboxylic acid

Comprehensive Overview of 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680835-88-3)

1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680835-88-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of a trifluoroacetyl group and a carboxylic acid moiety in its structure enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for imidazo[1,5-a]pyrimidine derivatives has surged, driven by their role in developing kinase inhibitors, antiviral agents, and antimicrobial compounds. Researchers are particularly interested in CAS 2680835-88-3 due to its potential as a building block for targeted therapies. For instance, its trifluoroacetyl group can participate in nucleophilic substitution reactions, enabling the creation of novel analogs with improved pharmacokinetic properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small modifications to core structures can lead to significant enhancements in drug efficacy.

The compound's carboxylic acid functionality further expands its utility, allowing for easy conjugation with other molecules via amide bond formation. This feature is critical in the design of prodrugs and bioconjugates, which are increasingly explored in precision medicine. Additionally, the imidazo[1,5-a]pyrimidine scaffold is known to exhibit fluorescence properties, making 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo[1,5-a]pyrimidine-3-carboxylic acid a candidate for developing fluorescent probes in diagnostic imaging.

From an industrial perspective, the synthesis and scalability of CAS 2680835-88-3 have become topics of interest. Advances in green chemistry and flow reactor technology have enabled more efficient production of such complex heterocycles, reducing waste and energy consumption. This resonates with the global push toward sustainable chemical manufacturing, a hot topic among environmental advocates and regulatory bodies.

In summary, 1-(2,2,2-trifluoroacetyl)-1H,2H-imidazo[1,5-a]pyrimidine-3-carboxylic acid represents a multifaceted compound with broad applications in drug development, diagnostics, and materials science. Its structural attributes and reactivity profile position it as a key player in the evolving landscape of heterocyclic chemistry and biomedical innovation.